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Compound of Interest

Compound Name: 4,5-Dibromobenzene-1,2-diol

Cat. No.: B1296110 Get Quote

Technical Guide: 4,5-Dibromobenzene-1,2-diol
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the chemical properties of 4,5-
Dibromobenzene-1,2-diol, including its molecular formula and weight.

Core Chemical Data
4,5-Dibromobenzene-1,2-diol, also known as 4,5-dibromocatechol, is a halogenated aromatic

organic compound. Its key quantitative data are summarized in the table below.

Property Value Source

Molecular Formula C₆H₄Br₂O₂ [1][2][3][4]

Molecular Weight 267.90 g/mol [1][5]

CAS Number 2563-26-0 [1][3][5]

Appearance Powder, crystals, or chunks [5]

Melting Point 111-116 °C [5]

Assay Purity ≥90% (technical grade) [1][5]
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Applications and Experimental Use
While detailed experimental protocols for the synthesis of 4,5-Dibromobenzene-1,2-diol are

not readily available in public literature, its applications are noted in several areas of research

and diagnostics. It is recognized for its utility as a versatile chemical compound in various

laboratory settings.

Key Applications:

Histological Staining: This compound is utilized as a staining agent in histology to enhance

the visualization of cellular structures in tissue samples.[1] This is crucial for diagnostic

processes and in medical and biological research.[1]

Antimicrobial Agent Development: Its chemical properties make it a subject of interest in the

development of new antimicrobial agents to combat bacterial infections.

Biochemical Research: Researchers employ 4,5-Dibromobenzene-1,2-diol to investigate

enzyme interactions and metabolic pathways, contributing to a deeper understanding of

cellular processes.[1]

Organic Synthesis: Due to its reactivity, it serves as an intermediate in the synthesis of other

more complex chemical compounds.[1]

Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms, as defined by its molecular formula. The diagram below illustrates the logical

relationship between the atomic composition of 4,5-Dibromobenzene-1,2-diol and its total

molecular weight.
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Atomic Components

Molecular Formula
C₆H₄Br₂O₂

6 x Carbon (C)
~12.01 g/mol

4 x Hydrogen (H)
~1.01 g/mol

2 x Bromine (Br)
~79.90 g/mol

2 x Oxygen (O)
~16.00 g/mol

Summation of Atomic Weights

Total Molecular Weight
~267.90 g/mol

Click to download full resolution via product page

Caption: Derivation of molecular weight from the molecular formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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